2-[(1-Cyclohexylethyl)amino]propan-1-ol

• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol
• IUPAC Name: 2-(1-cyclohexylethylamino)propan-1-ol
• InChI: InChI=1S/C11H23NO/c1-9(8-13)12-10(2)11-6-4-3-5-7-11/h9-13H,3-8H2,1-2H3
• InChI Key: QYZFFUCZNPBWCH-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NC(C)C1CCCCC1

Description

2-[(1-Cyclohexylethyl)amino]propan-1-ol is a secondary amino alcohol characterized by a propan-1-ol backbone substituted at the second carbon with a (1-cyclohexylethyl)amino group. This compound features a cyclohexyl moiety attached to an ethyl chain, which is further linked to the nitrogen atom of the amino group. Its molecular formula is C₁₁H₂₁NO, with a calculated molecular weight of 183.30 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Cyclohexylethyl)amino]propan-1-ol typically involves the reaction of cyclohexyl ethylamine with propylene oxide under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as sodium hydroxide or potassium hydroxide. The reaction mixture is heated to a temperature of around 60-80°C and stirred for several hours until the desired product is obtained .

Industrial Production Methods

In industrial settings, the production of 2-[(1-Cyclohexylethyl)amino]propan-1-ol follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The compound is then purified using techniques such as distillation or recrystallization to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

2-[(1-Cyclohexylethyl)amino]propan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the hydroxyl group is replaced by other functional groups such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), Chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), Sodium borohydride (NaBH4)

Substitution: Hydrochloric acid (HCl), Ammonia (NH3)

Major Products Formed

Oxidation: Ketones, Aldehydes

Reduction: Amines, Alcohols

Substitution: Halides, Amines

Scientific Research Applications

2-[(1-Cyclohexylethyl)amino]propan-1-ol has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Employed in the study of enzyme mechanisms and protein-ligand interactions.

Medicine: Investigated for its potential therapeutic effects and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(1-Cyclohexylethyl)amino]propan-1-ol involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to changes in cellular signaling pathways, resulting in various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-[(1-Cyclohexylethyl)amino]propan-1-ol with structurally related amino alcohols and amines from the provided evidence:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents	Boiling Point (°C)	pKa (Predicted)
2-[(1-Cyclohexylethyl)amino]propan-1-ol	C₁₁H₂₁NO	183.30 (calculated)	Not reported	Cyclohexylethyl, propanol	~260–280*	~9.5–10 (amine)
2-[(3-Methylpentan-2-yl)amino]ethan-1-ol	C₁₀H₁₉N	153.27	893572-76-4	Branched alkyl, ethanol	Not reported	Not reported
1-(1-Aminopropan-2-yl)-3-methylcyclohexan-1-ol	C₁₀H₂₁NO	171.28	1559320-16-9	Cyclohexanol, aminopropyl	259.1	15.00 (alcohol)
2-({[4-(Trifluoromethyl)phenyl]methyl}amino)ethanol	C₁₀H₁₂F₃NO	219.21	Not reported	Aromatic (CF₃), ethanol	Not reported	~8.5–9 (amine)

*Estimated based on analogs with similar molecular weights .

Key Observations:

Lipophilicity : The cyclohexylethyl group in the target compound increases lipophilicity compared to analogs with smaller alkyl (e.g., 3-methylpentan-2-yl) or aromatic (e.g., 4-trifluoromethylphenyl) substituents. This property may enhance blood-brain barrier penetration or protein binding in hydrophobic pockets .

Boiling Point: The target compound likely has a higher boiling point (~260–280°C) than 1-(1-aminopropan-2-yl)-3-methylcyclohexan-1-ol (259.1°C) due to its larger molecular weight and extended alkyl chain .

Acid-Base Properties: The amino group’s pKa is influenced by the electron-donating cyclohexyl substituent, which may slightly increase basicity compared to aromatic amines (e.g., ~9.5–10 vs. ~8.5–9 for the CF₃-substituted analog) .

Kinase Inhibitor Scaffolds

The cyclohexyl group in the target compound may mimic hydrophobic interactions observed in ATP-competitive inhibitors, though its trans/cis conformational preferences (unlike pyrimidine-based scaffolds) could limit ATP-binding efficacy .

Cytotoxicity and Antiproliferative Activity

The cyclohexanol moiety in this analog may confer different solubility and toxicity profiles compared to the propanol backbone of the target compound .